2-(1-Hydroxy-1-methyl-ethyl)-3-methoxy-phenol

• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-(2-hydroxypropan-2-yl)-3-methoxyphenol
• InChI: InChI=1S/C10H14O3/c1-10(2,12)9-7(11)5-4-6-8(9)13-3/h4-6,11-12H,1-3H3
• InChI Key: KSCBHWCXIXKTRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=CC=C1OC)O)O

Description

2-(1-Hydroxy-1-methyl-ethyl)-3-methoxy-phenol is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl magnesium bromide (24 mL of a 3M solution in diethyl ether, 72.2 mmol) in anhydrous tetrahydrofuran (20 mL) at 0° C. was added a solution of 2′-hydroxy-6′-methoxyacetophenone (4 g, 24.1 mmol) in anhydrous tetrahydrofuran (40 mL), maintaining the temperature below 11° C. during the addition. After stirring for 1.5 hours at room temperature, a solution of 10% ammonium chloride (30 mL) was added slowly maintaining the temperature below 22° C. with the use of an ice bath. Water (300 mL) was slowly added and the reaction was extracted twice with ethyl acetate. The combined ethyl acetate layers were washed with water, brine, dried using anhydrous sodium sulfate and concentrated to give 2-(1-Hydroxy-1-methyl-ethyl)-3-methoxy-phenol (4.52 g) as pale yellow solid.